Cas no 331761-46-7 (4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine)

4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine structure
331761-46-7 structure
Product Name:4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine
CAS No:331761-46-7
MF:C12H6Cl2N2S
MW:281.160439014435
MDL:MFCD01038375
CID:304969
PubChem ID:708755
Update Time:2025-04-19

4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine,4-chloro-5-(4-chlorophenyl)-
    • 4-Chloro-5-(4-Chlorophenyl)Thieno[2,3-d]Pyrimidine
    • 4-chloro-5-(4-chlorophenyl)thiopheno[2,3-d]pyrimidine
    • HMS1425O18
    • MLS000590444
    • TCMDC-123811
    • A821647
    • IDI1_010657
    • FT-0644443
    • EN300-07405
    • AKOS000117689
    • CHEMBL587433
    • QDMQHIKVIOWCGY-UHFFFAOYSA-N
    • HMS2557M20
    • 331761-46-7
    • SMR000217501
    • SCHEMBL2369317
    • 4-Chloro-5-(4-chloro-phenyl)-thieno[2,3-d]pyrimidine
    • IFLab1_004902
    • AS-69203
    • Z56968561
    • DTXSID50351771
    • F1092-0349
    • MFCD01038375
    • STK102694
    • DB-048349
    • 4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine
    • MDL： MFCD01038375
    • Inchi： 1S/C12H6Cl2N2S/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(14)15-6-16-12/h1-6H
    • InChI Key： QDMQHIKVIOWCGY-UHFFFAOYSA-N
    • SMILES： ClC1=C2C(=NC=N1)SC=C2C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 279.96300
  • Monoisotopic Mass: 279.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54A^2
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.49
  • Melting Point: 139.5-141℃
  • Boiling Point: 443.1°C at 760 mmHg
  • Flash Point: 221.8°C
  • Refractive Index: 1.701
  • PSA: 54.02000
  • LogP: 4.66510

4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-5-(4-chlorophenyl)thieno2,3-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Chemenu
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abcr
AB348492-250 mg
4-Chloro-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine, 96%; .
 331761-46-7 96%
250mg
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abcr
AB348492-1 g
4-Chloro-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine, 96%; .
 331761-46-7 96%
1g
 €103.10 2023-04-26
abcr
AB348492-5 g
4-Chloro-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine, 96%; .
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Fluorochem
021487-1g
4-Chloro-5-(4-chlorophenyl)thieno[2,3-d]pyrimidine
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eNovation Chemicals LLC
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Thieno[2,3-d]pyrimidine,4-chloro-5-(4-chlorophenyl)-
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TRC
C614410-25mg
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